Cas no 62652-47-5 (Pyrimidine, 2-(hexylthio)-)

• Product Name: Pyrimidine, 2-(hexylthio)-
• CAS No: 62652-47-5
• MF: C₁₀H₁₆N₂S
• MW: 196.312440872192
• CID: 436427
• PubChem ID: 54116822
• Update Time: 2025-04-19

Pyrimidine, 2-(hexylthio)- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 2-(hexylthio)-
• 2-hexylsulfanylpyrimidine
• 2-(HEXYLSULFANYL)PYRIMIDINE
• 62652-47-5
• SCHEMBL11334284
• DTXSID00709147

• Inchi： 1S/C10H16N2S/c1-2-3-4-5-9-13-10-11-7-6-8-12-10/h6-8H,2-5,9H2,1H3
• InChI Key： NKXCMHWRROACNJ-UHFFFAOYSA-N
• SMILES： S(C1N=CC=CN=1)CCCCCC

Computed Properties

• Exact Mass: 196.10358
• Monoisotopic Mass: 196.103
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.1A^2
• XLogP3: 3.4

Experimental Properties

• PSA: 25.78